Cas no 1356582-48-3 (2-Piperidinecarboxylic acid, 1-methyl-, 2-[(cyanomethyl)phenylamino]-2-oxoethyl ester)

• Product Name: 2-Piperidinecarboxylic acid, 1-methyl-, 2-[(cyanomethyl)phenylamino]-2-oxoethyl ester
• CAS No: 1356582-48-3
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 6428662
• PubChem ID: 56806895
• Update Time: 2025-10-25

2-Piperidinecarboxylic acid, 1-methyl-, 2-[(cyanomethyl)phenylamino]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 1-methyl-, 2-[(cyanomethyl)phenylamino]-2-oxoethyl ester
• 1356582-48-3
• [(cyanomethyl)(phenyl)carbamoyl]methyl 1-methylpiperidine-2-carboxylate
• EN300-26680439
• AKOS033196904

• Inchi： 1S/C17H21N3O3/c1-19-11-6-5-9-15(19)17(22)23-13-16(21)20(12-10-18)14-7-3-2-4-8-14/h2-4,7-8,15H,5-6,9,11-13H2,1H3
• InChI Key： VVMFPSONPYIBJY-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1C(OCC(N(CC#N)C1=CC=CC=C1)=O)=O

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-Piperidinecarboxylic acid, 1-methyl-, 2-[(cyanomethyl)phenylamino]-2-oxoethyl ester

2-Piperidinecarboxylic Acid, 1-Methyl-, 2-[(Cyanomethyl)Phenylamino]-2-Oxoethyl Ester (CAS No. 1356582-48-3): A Comprehensive Overview

Introduction to CAS No. 1356582-48-3

The compound 2-Piperidinecarboxylic acid, 1-methyl-, 2-[(cyanomethyl)phenylamino]-2-oxoethyl ester (commonly referred to by its CAS registry number 1356582-48-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader category of piperidine derivatives, which are widely studied for their unique chemical properties and versatility in synthetic chemistry. The molecule's structure incorporates a piperidine ring, a carboxylic acid group, and an ester functional group, along with a cyanomethylphenylamino substituent, making it a complex yet intriguing compound for research and development.

Structural Analysis and Synthesis

The synthesis of CAS No. 1356582-48-3 involves a series of carefully designed chemical reactions, including nucleophilic substitutions, condensations, and esterifications. The piperidine ring serves as the core structure, with the 1-methyl group providing steric bulk and influencing the molecule's reactivity. The carboxylic acid group at position 2 is crucial for forming ester linkages, which are pivotal in many biochemical and pharmaceutical applications. The presence of the cyanomethylphenylamino group introduces additional functionality, enhancing the compound's potential for use in drug design and materials science.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications. These developments underscore the importance of this compound in modern chemical research.

Chemical Properties and Applications

CAS No. 1356582-48-3 exhibits a range of interesting chemical properties that make it suitable for diverse applications. Its ester functionality allows for easy incorporation into larger molecular frameworks, while the cyanomethylphenylamino group imparts unique electronic properties that can be exploited in electronic materials and sensors. Additionally, the compound's ability to form stable complexes with metal ions has been leveraged in catalytic processes and coordination chemistry.

In the field of pharmacology, this compound has shown promise as a potential lead molecule for drug development. Its structural features suggest potential bioactivity, particularly in modulating enzyme activity or targeting specific receptors. Ongoing studies are exploring its pharmacokinetic properties to assess its suitability as a therapeutic agent.

Recent Research Findings

Recent studies have shed light on novel aspects of CAS No. 1356582-48-3's behavior in different chemical environments. For instance, researchers have investigated its role in supramolecular chemistry, where it has demonstrated remarkable self-assembling properties under specific conditions. These findings open new avenues for its use in nanotechnology and material science.

Moreover, advancements in computational chemistry have allowed scientists to model the compound's interactions with biological systems at an unprecedented level of detail. These simulations provide valuable insights into its potential therapeutic applications and guide further experimental work.

Conclusion: The Future of CAS No. 1356582-48-3

CAS No. 1356582-48-3 stands at the forefront of contemporary chemical research, offering immense potential across multiple disciplines. Its unique structure and versatile functional groups make it an invaluable tool for scientists seeking innovative solutions in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a pivotal role in shaping future advancements in chemistry and related fields.